
(Z)-3-Iodoacrylic acid molecular weight

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (Z)-3-Iodoacrylic acid

CAS No.: 6214-35-3

Cat. No.: B1298675

Get Quote

An In-depth Technical Guide to (Z)-3-Iodoacrylic Acid: Properties, Synthesis, and Applications

Abstract
(Z)-3-Iodoacrylic acid is a halogenated organic compound that serves as a highly versatile

and valuable building block in modern organic and medicinal chemistry. Its unique trifunctional

architecture—comprising a vinyl iodide, an α,β-unsaturated system, and a carboxylic acid—

provides a strategic platform for the synthesis of complex molecular frameworks. This guide

provides a comprehensive technical overview of (Z)-3-Iodoacrylic acid, with a primary focus

on its fundamental properties, stereoselective synthesis, chemical reactivity, and applications in

drug discovery and materials science. We will delve into the causality behind experimental

choices, present self-validating protocols for its synthesis and handling, and ground all claims

in authoritative references to ensure scientific integrity. The precise molecular weight of this

compound is a cornerstone of its identity and is foundational for all stoichiometric calculations

in synthetic workflows.

Core Physicochemical & Structural Properties
A precise understanding of a reagent's properties is fundamental to its effective application in

research and development. The molecular weight, derived from its chemical formula, is the
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most critical parameter for accurate and reproducible experimental design.

The molecular formula for (Z)-3-Iodoacrylic acid is C₃H₃IO₂.[1][2][3][4][5][6] Based on the

atomic weights of its constituent elements (Carbon: ~12.011 u, Hydrogen: ~1.008 u, Iodine:

~126.90 u, Oxygen: ~15.999 u), the calculated molecular weight is 197.96 g/mol .[1][3][4][5][6]

This value is the bedrock for all stoichiometric considerations in reaction planning.

A summary of its key physicochemical properties is presented below for rapid reference.

Property Value Source(s)

Molecular Weight 197.96 g/mol [1][3][4][5]

Molecular Formula C₃H₃IO₂ [1][2][3][4][6]

IUPAC Name (2Z)-3-iodoprop-2-enoic acid [1]

Synonyms
(Z)-3-iodoprop-2-enoic acid,

cis-3-Iodoacrylic acid
[1][2][7][8]

CAS Number 6214-35-3 [1][3][9]

Physical Form
White to yellow powder or solid

crystals
[2][10]

Melting Point 65-68 °C [5]

Typical Purity ≥95% [2][8][10]

Storage Conditions
Store at 2-8°C, sealed, dry,

and protected from light
[10][11]

Synthesis and Stereochemical Integrity
The synthetic utility of (Z)-3-Iodoacrylic acid is critically dependent on the stereochemical

integrity of its double bond. The Z-configuration is the kinetically favored product in many

hydroiodination reactions, but it can isomerize to the more thermodynamically stable (E)-isomer

under certain conditions.[9] Understanding and controlling this equilibrium is paramount for

successful synthesis.
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Synthetic Strategy: Hydroiodination of Propiolic Acid
The most direct and atom-economical approach to synthesizing 3-iodoacrylic acids is the

hydroiodination of propiolic acid.[9] The choice of reagents and reaction conditions dictates the

stereochemical outcome.

Kinetic vs. Thermodynamic Control: The formation of the (Z)-isomer is a kinetically controlled

process, meaning it forms faster.[9] However, the (E)-isomer is more stable, and if the

reaction is allowed to reach equilibrium (e.g., through prolonged reaction times or elevated

temperatures), it will become the major product.[9] Therefore, to maximize the yield of the

desired (Z)-isomer, reaction conditions must be carefully managed to favor the kinetic

product.

Diagram: General Synthesis Workflow
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Caption: Functional group analysis of (Z)-3-Iodoacrylic acid's reactivity.
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Applications in Drug Discovery & Advanced
Synthesis
(Z)-3-Iodoacrylic acid is not merely a laboratory curiosity; it is a key precursor for constructing

molecules with significant biological and material relevance.

Heterocyclic Chemistry: It is extensively used in the Cu(I)-mediated cascade synthesis of

indole and lactam-based heterocycles, which form the core scaffolds of numerous

pharmaceuticals. [9]* Natural Product Synthesis: A notable application is its use in the one-

pot, palladium-catalyzed synthesis of protoanemonin, a natural furanone known for its

cytotoxic properties. [9]This demonstrates its utility in accessing biologically active natural

products.

Structure-Activity Relationship (SAR) Studies: For drug development professionals, this

compound is an efficient tool for building diverse molecular libraries. Its defined

stereochemistry and predictable reactivity allow for systematic modifications to a lead

compound, facilitating comprehensive SAR studies. [9]* Radiotracer Development: The

isomeric compound, (E)-3-Iodoacrylic acid, has been successfully employed in designing

PET probes for neurological targets like the dopamine transporter (DAT), which is critical in

Parkinson's disease research. [11]This precedent strongly suggests the potential of the (Z)-

isomer as a precursor for novel radiolabeled imaging agents.

Safety, Handling, and Quality Control
Scientific integrity demands not only accurate results but also a commitment to safety. (Z)-3-
Iodoacrylic acid is a hazardous substance and must be handled with appropriate precautions.

GHS Hazard Information
The compound is classified as corrosive and can cause severe tissue damage upon contact.

[1][9]

Hazard Class Pictogram Signal Word Hazard Statement

| Skin Corrosion/Irritation | GHS05 (Corrosion) | Danger | H314: Causes severe skin burns and

eye damage. [8][10][11]|
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Protocol: Safe Handling and Storage
Adherence to a strict handling protocol is a self-validating system for ensuring laboratory safety.

Engineering Controls: Always handle (Z)-3-Iodoacrylic acid inside a certified chemical fume

hood to prevent inhalation of dust or fumes.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-

retardant lab coat, and ANSI-approved safety goggles with a face shield.

Dispensing: Use spark-proof tools for handling the solid. [12]Avoid creating dust. For

transfers, weigh the material in a contained manner.

Spill Response: In case of a spill, cordon off the area. Use an inert absorbent material (e.g.,

vermiculite, sand) to soak up the spill. Do not use combustible materials. Place the waste in

a sealed, labeled container for hazardous waste disposal.

Storage: Store the container tightly sealed in a dry, well-ventilated, and dark location at the

recommended temperature of 2-8°C. [10][11]Ensure it is stored away from incompatible

materials such as strong oxidizing agents or bases.

Waste Disposal: Dispose of all waste materials in accordance with local, state, and federal

regulations for corrosive hazardous waste.

Quality Assurance
For all research, particularly in drug development, reagent quality is non-negotiable. Always

procure (Z)-3-Iodoacrylic acid from a reputable supplier that provides a Certificate of Analysis

(CoA). [9]The CoA validates the identity, purity, and key physical properties of the specific lot,

ensuring the reproducibility and reliability of your experimental results.

Conclusion
(Z)-3-Iodoacrylic acid, with a definitive molecular weight of 197.96 g/mol , is a cornerstone

reagent for chemists engaged in the synthesis of complex organic molecules. Its value lies not

just in its structure, but in the predictable and versatile reactivity afforded by its trifunctional

nature. By understanding the principles of its stereoselective synthesis, appreciating its diverse

reaction pathways, and adhering to rigorous safety protocols, researchers can fully leverage
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this powerful building block to advance the frontiers of drug discovery, natural product

synthesis, and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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